molecular formula C18H21NOS B5083494 N-(2-ethyl-6-methylphenyl)-3-(phenylthio)propanamide

N-(2-ethyl-6-methylphenyl)-3-(phenylthio)propanamide

Cat. No. B5083494
M. Wt: 299.4 g/mol
InChI Key: SIYORKPQWNRSHX-UHFFFAOYSA-N
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Description

N-(2-ethyl-6-methylphenyl)-3-(phenylthio)propanamide, also known as EPM, is a chemical compound that has been widely studied for its potential therapeutic applications. EPM belongs to the class of compounds known as fatty acid amide hydrolase (FAAH) inhibitors, which have been shown to have a range of pharmacological effects. In

Mechanism of Action

N-(2-ethyl-6-methylphenyl)-3-(phenylthio)propanamide works by inhibiting the activity of FAAH, an enzyme that breaks down endocannabinoids such as anandamide. Endocannabinoids are naturally occurring compounds in the body that play a role in regulating pain, inflammation, and mood. By inhibiting FAAH, N-(2-ethyl-6-methylphenyl)-3-(phenylthio)propanamide increases the levels of endocannabinoids in the body, which can lead to a range of pharmacological effects.
Biochemical and Physiological Effects
The biochemical and physiological effects of N-(2-ethyl-6-methylphenyl)-3-(phenylthio)propanamide are complex and varied. Studies have shown that N-(2-ethyl-6-methylphenyl)-3-(phenylthio)propanamide can reduce pain and inflammation by increasing the levels of endocannabinoids in the body. It has also been shown to have anxiolytic and antidepressant effects by modulating the activity of the endocannabinoid system.

Advantages and Limitations for Lab Experiments

One advantage of using N-(2-ethyl-6-methylphenyl)-3-(phenylthio)propanamide in lab experiments is that it is a potent and selective inhibitor of FAAH, which makes it a useful tool for studying the endocannabinoid system. However, there are also some limitations to using N-(2-ethyl-6-methylphenyl)-3-(phenylthio)propanamide in lab experiments. For example, it has been shown to have a short half-life in vivo, which can make it difficult to study its long-term effects.

Future Directions

There are many potential future directions for research on N-(2-ethyl-6-methylphenyl)-3-(phenylthio)propanamide. One area of focus could be on developing more potent and selective FAAH inhibitors that have longer half-lives in vivo. Another area of focus could be on exploring the potential therapeutic applications of N-(2-ethyl-6-methylphenyl)-3-(phenylthio)propanamide in areas such as pain, inflammation, anxiety, and depression. Additionally, more research is needed to fully understand the biochemical and physiological effects of N-(2-ethyl-6-methylphenyl)-3-(phenylthio)propanamide and its potential interactions with other drugs and compounds.

Synthesis Methods

N-(2-ethyl-6-methylphenyl)-3-(phenylthio)propanamide can be synthesized using a variety of methods, including the reaction of 2-ethyl-6-methylphenylamine with 3-bromopropyl phenyl sulfide in the presence of a palladium catalyst. Other methods involve the reaction of 2-ethyl-6-methylphenylamine with 3-(phenylthio)propanoyl chloride in the presence of a base such as triethylamine. The synthesis of N-(2-ethyl-6-methylphenyl)-3-(phenylthio)propanamide is a complex process that requires careful attention to detail and a thorough understanding of the chemical reactions involved.

Scientific Research Applications

N-(2-ethyl-6-methylphenyl)-3-(phenylthio)propanamide has been the subject of extensive research in recent years, with studies exploring its potential therapeutic applications in a range of areas. One area of focus has been its potential use in the treatment of pain and inflammation. Studies have shown that N-(2-ethyl-6-methylphenyl)-3-(phenylthio)propanamide can reduce pain and inflammation in animal models, and it has been suggested that it may be a useful alternative to traditional painkillers such as opioids.
Another area of research has been the potential use of N-(2-ethyl-6-methylphenyl)-3-(phenylthio)propanamide in the treatment of anxiety and depression. Studies have shown that N-(2-ethyl-6-methylphenyl)-3-(phenylthio)propanamide can reduce anxiety and depression-like behaviors in animal models, and it has been suggested that it may be a useful alternative to traditional antidepressants such as selective serotonin reuptake inhibitors (SSRIs).

properties

IUPAC Name

N-(2-ethyl-6-methylphenyl)-3-phenylsulfanylpropanamide
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H21NOS/c1-3-15-9-7-8-14(2)18(15)19-17(20)12-13-21-16-10-5-4-6-11-16/h4-11H,3,12-13H2,1-2H3,(H,19,20)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

SIYORKPQWNRSHX-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCC1=CC=CC(=C1NC(=O)CCSC2=CC=CC=C2)C
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H21NOS
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

299.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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